2,4-Bis(trifluoromethyl)phenylacetic acid

• IUPAC Name: 2-[2,4-bis(trifluoromethyl)phenyl]acetic acid
• InChI: InChI=1S/C10H6F6O2/c11-9(12,13)6-2-1-5(3-8(17)18)7(4-6)10(14,15)16/h1-2,4H,3H2,(H,17,18)
• InChI Key: BCHGLBXVODTIEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)C(F)(F)F)CC(=O)O
• Molecular Formula: C10H6F6O2
• DSSTOX Substance ID: DTXSID40371180
• Molecular Weight: 272.14 g/mol
• CAS No.: 177952-39-5

Description

2,4-Bis(trifluoromethyl)phenylacetic acid, also known as BTPAA, is a fluorinated carboxylic acid that is used in a variety of scientific research applications. It is a highly stable compound that is used in many different lab experiments and research studies. BTPAA is a colorless solid that is soluble in most organic solvents and can be synthesized in a variety of ways. It has a wide range of applications in research and can be used in a variety of biochemical and physiological studies.

Scientific Research Applications

• Catalysis and Synthesis :

  • Used as a catalyst in dehydrative amidation between carboxylic acids and amines, particularly effective for α-dipeptide synthesis (Wang, Lu, & Ishihara, 2018).
  • Involved in the synthesis of benzonitriles from phenylacetic acids (Kangani, Day, & Kelley, 2008).

• Material Science :

  • In the production of fluorine-containing polyimides, offering good solubility in organic solvents and excellent thermal and mechanical properties (Yin et al., 2005).

• Chemical Analysis and Drug Metabolism :

  • Studied in reactions of phenylacetic acid mustard in physiological solutions, providing insights into its stability and reaction mechanisms in biological environments (Pettersson-Fernholm et al., 1999).

• Biotechnology and Pharmaceutical Applications :

  • Utilized in bioreduction processes to synthesize key chiral intermediates for pharmaceutical applications (Yu, Li, Lu, & Zheng, 2018).
  • Involved in the synthesis of antiarrhythmic agents (Chorvat et al., 1993).

• Environmental Science :

  • Applied in the treatment of dye solutions using nanofiltration membranes, showing improved water flux and dye rejection capabilities (Liu et al., 2012).

• Electrochemistry :

  • Employed in the synthesis of phenylacetic acid derivatives via carbonylation, offering an effective means for preparing these compounds (Li, Zhang, Liu, & Liu, 2019).

Future Directions

The future directions for “2,4-Bis(trifluoromethyl)phenylacetic acid” could involve discovering novel applications in various fields. Currently, it is used in the synthesis of pesticides, pharmaceuticals, and dyes. It is expected that many novel applications of this compound will be discovered in the future.

Mechanism of Action

Target of Action

It is known to be used as a reagent in organic synthesis , suggesting that its targets could be a variety of organic compounds.

Mode of Action

It is known to be used as a reagent in organic synthesis . This suggests that it likely interacts with its targets through chemical reactions, leading to the formation of new compounds.

Biochemical Pathways

Given its use in organic synthesis , it can be inferred that it may be involved in various biochemical reactions, depending on the specific context of its use.

Pharmacokinetics

It is known that the compound has a strong acidity , which could potentially influence its absorption and distribution in the body.

Result of Action

Given its use as a reagent in organic synthesis , it can be inferred that its action results in the formation of new organic compounds.

Action Environment

The action of 2,4-Bis(trifluoromethyl)phenylacetic acid can be influenced by various environmental factors. For instance, its solubility in organic solvents like ether, benzene, and dichloromethane, but poor solubility in water , could affect its action in different environments. Additionally, its strong acidity could also influence its stability and efficacy under different pH conditions.

Biochemical Analysis

Biochemical Properties

It is known that it can dissolve in organic solvents such as ether, benzene, and dichloromethane, but is hardly soluble in water . This suggests that it may interact with hydrophobic regions of proteins and other biomolecules.

Temporal Effects in Laboratory Settings

It is known to be stable under normal conditions

Synthesis routes and methods

Procedure details

2,4-Bis(trifluoromethyl)benzonitrile (41.5 mmol, 10.51 g) was taken up in 100 mL acetic acid, 50 mL conc. H2SO4, and 20 mL water. This was heated to 120° C. for 3 h. The reaction was then diluted with 1 L ice water, and extracted with 2×300 mL ethyl acetate. The combined organics were washed with 2×200 mL water, dried with brine and Na2SO4, and evaporated under reduced pressure. The residue was taken up in a minimum of diethyl ether and crystallized by adding sufficient hexane to precipatate the product. The solid was collected to give 7.74 g of 2,4-bis(trifluoromethyl) phenyl acetic acid as white crystals, 68.5%. NMR 1H (CDCl3) δ 7.93 (s, 1H), 7.80 (d, J=7.9 Hz,1H), 7.55 (d, J=7.9 Hz, 1H), 3.94 (s, 2H).